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Compound of Interest

Compound Name: 4-Fluoro-7-methyl-1H-indole

Cat. No.: B1343137 Get Quote

The indole ring system is a cornerstone of medicinal chemistry, recognized as a "privileged

scaffold" for its prevalence in both natural products and synthetic pharmaceuticals.[1][2] Its

unique electronic properties and ability to participate in various biological interactions have led

to its incorporation into drugs for conditions ranging from migraines to cancer.[1][2] The

strategic functionalization of this core structure is a key activity in modern drug discovery.

The introduction of fluorine into a drug candidate can profoundly and often beneficially alter its

physicochemical and pharmacological properties.[3] By leveraging its high electronegativity

and small size, fluorine can modulate acidity (pKa), enhance metabolic stability by blocking

sites of oxidation, and improve membrane permeability and binding affinity.[3]

This guide provides a comprehensive technical overview of 4-Fluoro-7-methyl-1H-indole
(CAS No. 313337-32-5), a specific and valuable building block for drug development

professionals.[4] It combines a synthesized safety profile, based on data from close structural

analogs, with expert insights into its handling, application, and synthetic relevance.

Disclaimer: As of the writing of this guide, a comprehensive, officially published Material Safety

Data Sheet (MSDS) for 4-Fluoro-7-methyl-1H-indole is not readily available in public

databases. The following safety and handling information has been expertly synthesized from

MSDS data for structurally related compounds, including 4-fluoroindole, 7-methylindole, and

other substituted indoles. This approach provides a robust, precautionary framework for

handling this compound in a research setting. All users must treat this compound with the
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caution due to a potentially hazardous chemical and perform their own risk assessment before

use.

Section 1: Physicochemical Profile and
Identification
A precise understanding of a compound's identity and properties is the foundation of its safe

and effective use. The key identifiers and known physical properties for 4-Fluoro-7-methyl-1H-
indole are summarized below.

Property Value Source

IUPAC Name 4-Fluoro-7-methyl-1H-indole -

CAS Number 313337-32-5 [4]

Molecular Formula C₉H₈FN [4]

Molecular Weight 149.16 g/mol [4]

Physical State Solid (Predicted) -

Melting Point
Data not available. (Analog: 4-

Fluoroindole, 30-32 °C)
[5]

Boiling Point

Data not available. (Analog: 4-

Fluoroindole, 90 °C @ 0.4

mmHg)

[6]

Storage
Sealed in dry, Room

Temperature
[4]

Section 2: Hazard Assessment and Toxicological
Profile
Based on the Globally Harmonized System (GHS) classifications for closely related fluoro- and

methyl-substituted indoles, 4-Fluoro-7-methyl-1H-indole should be presumed to possess the

following hazards.[5][7][8][9]
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GHS Hazard Class Hazard Code Hazard Statement

Acute Toxicity, Oral (Warning) H302 Harmful if swallowed

Skin Corrosion/Irritation

(Warning)
H315 Causes skin irritation

Serious Eye Damage/Irritation

(Warning)
H319 Causes serious eye irritation

STOT - Single Exposure

(Warning)
H335 May cause respiratory irritation

Toxicological Rationale
The predicted hazards are logically derived from the compound's structure. The indole nucleus,

particularly the N-H proton, can interact with biological macromolecules. The aromatic system

and its substituents can cause irritation upon contact with skin, eyes, and mucous membranes.

Inhalation of fine dust can lead to respiratory tract irritation. While specific toxicological studies

on this isomer are lacking, the "harmful if swallowed" classification is a prudent assumption for

novel, biologically active small molecules.
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Structural Features

Predicted Hazards

4-Fluoro-7-methyl-1H-indole

Indole Nucleus
(Aromatic, N-H Proton)

4-Fluoro Group
(Electron Withdrawing)

7-Methyl Group
(Lipophilic)

Oral Toxicity
(H302)

Ingestion

Skin & Eye Irritation
(H315, H319)

Direct Contact

Respiratory Irritation
(H335)

Inhalation of Dust
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Start:
Entering Lab

1. Don PPE
(Goggles, Lab Coat, Gloves)

2. Verify Fume Hood
Functionality

3. Retrieve Compound
from Storage

4. Weigh & Prepare Reagent
INSIDE Fume Hood

5. Clean Work Area,
Dispose of Waste

6. Return Compound
to Proper Storage

7. Doff PPE

End:
Exit Lab

Click to download full resolution via product page

Caption: Standard workflow for safely handling chemical reagents in the lab.
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Storage and Stability
Proper storage is critical to maintaining the compound's integrity and ensuring safety.

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.

[5][6]The supplier recommendation is to keep it sealed in a dry environment at room

temperature. [4]* Incompatibilities: Keep away from strong oxidizing agents, which can react

with the electron-rich indole ring. [6][10]* Stability: While data for this specific isomer is

unavailable, many indole derivatives exhibit sensitivity to light and air over long periods.

[10]Storage under an inert atmosphere (e.g., argon or nitrogen) is recommended for long-

term preservation.

First-Aid Measures
In the event of an exposure, immediate and correct action is crucial.
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Exposure Route First-Aid Protocol Citations

Inhalation

Move the individual to fresh air.

If breathing is difficult,

administer oxygen. Seek

medical attention if symptoms

persist.

[6][11]

Skin Contact

Immediately remove

contaminated clothing. Wash

the affected area thoroughly

with soap and plenty of water

for at least 15 minutes. Seek

medical attention if irritation

develops or persists.

[6][10][11]

Eye Contact

Immediately flush eyes with

copious amounts of water for

at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Remove

contact lenses if present and

easy to do. Seek immediate

medical attention.

[5][6][11]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

poison control center or seek

immediate medical attention.

[6][10]

Accidental Release and Disposal
Spill Cleanup: For small spills, wear appropriate PPE, absorb the material with an inert, non-

combustible material (e.g., vermiculite, sand), and collect it into a suitable container for

disposal. [7]Avoid generating dust.
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Disposal: Dispose of the compound and any contaminated materials through a licensed and

approved waste disposal facility, in accordance with all local, state, and federal regulations.

[6][11]

Section 4: Application in Medicinal Chemistry &
Drug Development
4-Fluoro-7-methyl-1H-indole is not merely a chemical; it is a carefully designed tool for

medicinal chemists. Each substituent on the indole core serves a strategic purpose.

Indole Core:
Privileged scaffold, H-bond donor/acceptor

4-Fluoro Group:
Modulates electronics (pKa), blocks metabolism, can form key polar contacts

7-Methyl Group:
Increases lipophilicity, provides steric bulk, blocks metabolism

2-Fluoro-3-methyl-
6-nitrotoluene

Step 1: Condensation
(DMF-DMA, Reflux) Enamine Intermediate Step 2: Reductive Cyclization

(H₂, Pd/C)
Purification

(Chromatography)
4-Fluoro-7-methyl-

1H-indole

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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